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Compound of Interest

Compound Name: Hsd17B13-IN-19

Cat. No.: B12385344 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

This document provides crucial safety and logistical information for the proper disposal of the

research chemical Hsd17B13-IN-19. As a novel small molecule inhibitor, comprehensive

hazard data may not be available. Therefore, it is imperative to handle and dispose of this

compound with the assumption that it is hazardous. These procedures are designed to ensure

the safety of laboratory personnel and compliance with environmental regulations.

I. Guiding Principle: Precautionary Handling
In the absence of a specific Safety Data Sheet (SDS) for Hsd17B13-IN-19, it must be managed

as a hazardous chemical waste. This approach minimizes risk and ensures adherence to the

highest safety standards. All disposal actions should be in accordance with local, state, and

federal regulations, as well as institutional Environmental Health and Safety (EHS) policies.

II. Waste Identification and Segregation
Proper identification and segregation are the foundational steps for safe disposal.

Waste Classification: Treat all Hsd17B13-IN-19 waste, including pure compound, solutions,

and contaminated materials, as Hazardous Chemical Waste.

Segregation: Do not mix Hsd17B13-IN-19 waste with other waste streams unless explicitly

permitted by your institution's EHS office. Keep it separate from non-hazardous trash,
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sharps, and biohazardous waste.[1]

III. Step-by-Step Disposal Protocol
Follow this protocol for the safe collection and disposal of Hsd17B13-IN-19 and associated

materials.

1. Solid Waste Disposal (Unused/Expired Compound, Contaminated Labware)

Primary Container: Place solid Hsd17B13-IN-19 powder and any items grossly

contaminated with it (e.g., weigh boats, contaminated gloves, bench paper) into a

designated, sealable, and chemically compatible waste container.

Labeling: Affix a "Hazardous Waste" label to the container immediately.[2] The label must

include:

Full Chemical Name: "Hsd17B13-IN-19" (no abbreviations).

Composition: List all contents, including any solvents used for decontamination.

Principal Investigator (PI) and Laboratory Information: Your name, PI's name, department,

and room number.

Hazard Identification: Check the appropriate hazard boxes on the label (e.g., "Toxic"). If

unsure, consult your EHS office.

Storage: Store the sealed waste container in a designated satellite accumulation area within

your laboratory. Ensure it is away from incompatible materials.

2. Liquid Waste Disposal (Solutions containing Hsd17B13-IN-19)

Primary Container: Collect all liquid waste containing Hsd17B13-IN-19 in a sealable, leak-

proof, and chemically compatible container (plastic is often preferred over glass to prevent

breakage).[2]
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Labeling: Use the same detailed "Hazardous Waste" label as described for solid waste. List

all chemical components of the solution with approximate percentages.

Prohibition:DO NOT pour Hsd17B13-IN-19 solutions down the sanitary sewer.[2]

Storage: Store the liquid waste container with secure secondary containment to prevent

spills.

3. Disposal of "Empty" Containers

Containers that once held the pure Hsd17B13-IN-19 compound are not considered "empty" by

regulatory standards until properly decontaminated.

Decontamination: Triple rinse the container with a suitable solvent that can dissolve the

compound.

Rinsate Collection: Collect all three rinses as hazardous liquid waste and add them to your

designated liquid waste container.

Final Disposal: Once triple-rinsed, the container can be disposed of according to your

institution's policy for non-hazardous lab glass or plastic, but only after the original label has

been defaced or removed.[3]

4. Spill and Decontamination Waste

Cleanup: In the event of a spill, use an appropriate spill kit to absorb the material.

Waste Collection: All materials used for cleanup (e.g., absorbent pads, contaminated PPE)

must be collected and disposed of as solid hazardous waste. Place these items in your

designated solid waste container for Hsd17B13-IN-19.

5. Arranging for Final Disposal

Contact EHS: Once your waste container is nearly full (typically 80%), or if you are

discontinuing work with the compound, arrange for a pickup from your institution's EHS

department or designated hazardous waste contractor.[4]
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Documentation: Complete any required waste manifests or pickup request forms provided by

your EHS office.[2]

IV. Quantitative Data Summary
Waste Type

Container
Requirement

Disposal Protocol Key Restriction

Solid Waste
Sealable, chemically

compatible container

Collect in a labeled

"Hazardous Waste"

container. Arrange for

EHS pickup.

Do not place in

regular trash.

Liquid Waste

Leak-proof, sealable,

chemically compatible

container

Collect in a labeled

"Hazardous Waste"

container with

secondary

containment. Arrange

for EHS pickup.

Do not dispose down

the sewer.[2]

"Empty" Containers Original product bottle

Triple rinse with a

suitable solvent.

Collect all rinsate as

hazardous waste.

Deface label before

disposing of the rinsed

container.[3]

Rinsate is hazardous

waste.

Spill Cleanup Debris
Sealable, chemically

compatible container

Collect all

contaminated

materials and dispose

of them as solid

hazardous waste.

Treat all cleanup

materials as

hazardous.

V. Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Hsd17B13-IN-19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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